Research Area
  • GN44028
    GN44028
    • Cat. No.:
    • B607671
    • CAS No.:
    • Molecular Formula:
    • C18H15N3O2
    • Molecular Weight:
    • 305.3 g/mol
    Description
    GN44028 inhibits HIF-1α. GN44028 surpresses HIF-1α transcriptional activity without affecting both HIF-1α protein accumulation and HIF-1α/HIF-1β heterodimerization in nuclei under the hypoxic conditions, suggest...
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  • GNE-049
    GNE-049
    • Cat. No.:
    • B607672
    • CAS No.:
    • Molecular Formula:
    • C27H32F2N6O2
    • Molecular Weight:
    • 510.6 g/mol
    Description
    GNE-049 is a potent and selective inhibitor of CBP/p300 bromodomain. GNE-049 blocks prostate cancer growth in vitro and in vivo. Therapeutic targeting of the CBP/p300 bromodomain blocks the growth of castration-...
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  • GNE-207
    GNE-207
    • Cat. No.:
    • B607678
    • CAS No.:
    • Molecular Formula:
    • C29H30N6O3
    • Molecular Weight:
    • 510.6 g/mol
    Description
    GNE-207 is a novel, potent, and orally bioavailable inhibitor of the bromodomain of CBP. GNE-207 has excellent CBP potency (CBP IC50 = 1 nM, MYC EC50 = 18 nM), and it exhibits a good pharmacokinetic profile....
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  • GNE-272
    GNE-272
    • Cat. No.:
    • B607679
    • CAS No.:
    • Molecular Formula:
    • C22H25FN6O2
    • Molecular Weight:
    • 424.5 g/mol
    Description
    Novel potent and selective probe for the Bromodomains of CBP/EP300
    GNE-272 is a potent and selective in Vivo Probe for the Bromodomains of CBP/EP300 (CBP IC50 = 0.02 μM, EP300 IC50 = 0.03 μM, BRET IC50 = 0.41...
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  • GNE 2861
    GNE 2861
    • Cat. No.:
    • B607680
    • CAS No.:
    • Molecular Formula:
    • C22H26N6O2
    • Molecular Weight:
    • 406.5 g/mol
    Description
    GNE-2861 is an inhibitor of the group 2 p21-activated kinases (PAKs;  IC50s = 7.5, 126, and 36 nM for PAK4, -5, and -6, respectively). It is selective for group 2 PAKs over group 1 PAKs (IC50s = 5.42, 0.97,...
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  • GNE-371
    GNE-371
    • Cat. No.:
    • B607684
    • CAS No.:
    • 1926986-36-8
    • Molecular Formula:
    • C24H25N5O3
    • Molecular Weight:
    • 431.496
    Description
    GNE-371 is a potent and selective chemical probe for the second bromodomains of human transcription-initiation-factor TFIID subunit 1 and transcription-initiation-factor TFIID subunit 1‑like. GNE-371 binds TAF...
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  • GNE-495
    GNE-495
    • Cat. No.:
    • B607687
    • CAS No.:
    • Molecular Formula:
    • C22H20FN5O2
    • Molecular Weight:
    • 405.4 g/mol
    Description
    GNE-495 is an orally bioavailable, potent, and selective MAP4K4 inhibitor (IC50 = 3.7 nM). In cell sprouting assays, it increases the number of protrusions. In a mouse model of oxygen-induced retinopathy, GNE-49...
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  • GNE-617
    GNE-617
    • Cat. No.:
    • B607690
    • CAS No.:
    • Molecular Formula:
    • C21H15F2N3O3S
    • Molecular Weight:
    • 427.4 g/mol
    Description
    GNE-617 is a potent inhibitor of nicotinamide phosphoribosyltransferase (Nampt;  IC50 = 5 nM). It has antiproliferative activity in U251 glioblastoma, HT-1080 fibrosarcoma, PC3 prostate, MiaPaCa2 pancreatic...
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  • GNE-618
    GNE-618
    • Cat. No.:
    • B607691
    • CAS No.:
    • Molecular Formula:
    • C21H15F3N4O3S
    • Molecular Weight:
    • 460.4 g/mol
    Description
    GNE-618 is an inhibitor of nicotinamide phosphoribosyl transferase (NAMPT).
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  • GNE-6640
    GNE-6640
    • Cat. No.:
    • B607693
    • CAS No.:
    • Molecular Formula:
    • C20H18N4O
    • Molecular Weight:
    • 330.4 g/mol
    Description
    GNE-6640 is an inhibitor of ubiquitin-specific protease 7 (USP7;  IC50 = 0.75 µM). It is selective for USP7 over USP47 and USP5 (IC50s = 20.3 and >200 µM, respectively). GNE-6640 enhances ubiquitination of ...
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